4-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 4-[[2-(2,5-dimethylphenoxy)acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C20H24N2O3/c1-4-11-21-20(24)16-7-9-17(10-8-16)22-19(23)13-25-18-12-14(2)5-6-15(18)3/h5-10,12H,4,11,13H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: HLAACNACMFQUOS-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)COC2=C(C=CC(=C2)C)C

Description

4-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide, commonly known as DPA-PB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPA-PB belongs to the class of benzamide derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of DPA-PB is not fully understood, but it is believed to act on the endocannabinoid system. Specifically, DPA-PB has been shown to inhibit the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of the endocannabinoid anandamide. By inhibiting FAAH, DPA-PB increases the levels of anandamide in the body, which can lead to anti-inflammatory and analgesic effects.
Biochemical and physiological effects:
DPA-PB has been shown to have several biochemical and physiological effects, including anti-inflammatory and analgesic properties. Additionally, DPA-PB has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for the treatment of cancer. However, further research is needed to fully understand the biochemical and physiological effects of DPA-PB.

Advantages and Limitations for Lab Experiments

One advantage of using DPA-PB in lab experiments is that it has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, DPA-PB has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for the treatment of cancer. However, one limitation of using DPA-PB in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of DPA-PB. One direction is to further investigate its mechanism of action and how it interacts with the endocannabinoid system. Additionally, further research is needed to fully understand the biochemical and physiological effects of DPA-PB. Another direction is to study the potential therapeutic applications of DPA-PB, particularly in the treatment of chronic pain, inflammatory diseases, and cancer. Finally, future research could focus on developing more efficient synthesis methods for DPA-PB to make it more accessible for scientific research.

Synthesis Methods

The synthesis of DPA-PB involves the reaction between 2,5-dimethylphenol and propionyl chloride to form 2,5-dimethylphenyl propionate. This intermediate is then reacted with potassium phthalimide to form the phthalimide derivative, which is subsequently hydrolyzed to form the carboxylic acid. The final step involves the reaction between the carboxylic acid and propylamine to form DPA-PB.

Scientific Research Applications

DPA-PB has been studied extensively in scientific research for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, DPA-PB has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.